4-Bromo-1-methyl-5-{6-oxabicyclo[3.1.0]hexan-1-yl}-1H-pyrazole

• Molecular Formula: C9H11BrN2O
• Molecular Weight: 243.10 g/mol
• IUPAC Name: 4-bromo-1-methyl-5-(6-oxabicyclo[3.1.0]hexan-1-yl)pyrazole
• InChI: InChI=1S/C9H11BrN2O/c1-12-8(6(10)5-11-12)9-4-2-3-7(9)13-9/h5,7H,2-4H2,1H3
• InChI Key: BYGMLRWMFVRLPM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)Br)C23CCCC2O3

Description

4-Bromo-1-methyl-5-{6-oxabicyclo[3.1.0]hexan-1-yl}-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with a bromine atom at position 4, a methyl group at position 1, and a 6-oxabicyclo[3.1.0]hexane moiety at position 3.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-1-methyl-5-{6-oxabicyclo[3.1.0]hexan-1-yl}-1H-pyrazole typically involves the cycloaddition of appropriate precursors. One common method is the [2+2] cycloaddition of 1,5-dienes using photochemical reactions. This method requires specific equipment and glassware, making it challenging to scale up .

Industrial Production Methods

the modular approach using photochemistry to access new building blocks via [2+2] cycloaddition is a promising route for large-scale production .

Chemical Reactions Analysis

Types of Reactions

4-Bromo-1-methyl-5-{6-oxabicyclo[3.1.0]hexan-1-yl}-1H-pyrazole can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, altering its oxidation state and functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include halogenating agents for substitution reactions and oxidizing or reducing agents for redox reactions. The specific conditions depend on the desired transformation and the nature of the substituents involved.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various derivatives with different functional groups replacing the bromine atom.

Scientific Research Applications

4-Bromo-1-methyl-5-{6-oxabicyclo[3.1.0]hexan-1-yl}-1H-pyrazole has several applications in scientific research:

Chemistry: It serves as a versatile building block for the synthesis of more complex heterocyclic systems.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and potential therapeutic applications.

Medicine: Its derivatives may have pharmacological properties, making it a subject of interest in medicinal chemistry.

Industry: The compound’s structural features can be exploited in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Bromo-1-methyl-5-{6-oxabicyclo[3.1.0]hexan-1-yl}-1H-pyrazole involves its interaction with specific molecular targets. The pyrazole ring can engage in various binding interactions, influencing biological pathways and molecular processes. The exact pathways and targets depend on the specific application and the nature of the substituents on the pyrazole ring .

Comparison with Similar Compounds

Structural Modifications in Pyrazole Derivatives

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	N1 Substituent	Bicyclo Structure	Molecular Weight (g/mol)	Key Features	Implications
Target Compound	Methyl	6-oxabicyclo[3.1.0]hexan-1-yl	~257.14	Oxygen in bicyclo, methyl group	Moderate polarity; potential for π-π stacking
4-Bromo-1-ethyl-5-{3-methyl-6-oxabicyclo[3.1.0]hexan-1-yl}-1H-pyrazole	Ethyl	3-methyl-6-oxabicyclo[3.1.0]hexan-1-yl	271.15	Ethyl and methyl groups	Increased hydrophobicity; slower metabolism
4-Bromo-1-methyl-5-{7-oxa-2-thiabicyclo[4.1.0]heptan-6-yl}-1H-pyrazole	Methyl	7-oxa-2-thiabicyclo[4.1.0]heptan-6-yl	Not reported	Sulfur atom, larger bicyclic ring	Enhanced electronic effects; altered conformation
4-Bromo-5-{3,6-dioxabicyclo[3.1.0]hexan-1-yl}-1-(methoxymethyl)-1H-pyrazole	Methoxymethyl	3,6-dioxabicyclo[3.1.0]hexan-1-yl	283.10	Two oxygen atoms, methoxymethyl group	Higher polarity; improved aqueous solubility

Key Observations

Substituent Effects at N1 Position: The ethyl group in the analog from increases steric bulk and hydrophobicity compared to the methyl group in the target compound. This could reduce metabolic clearance but may also hinder binding in biological systems .

Bicyclic System Modifications: The 7-oxa-2-thiabicyclo[4.1.0]heptane system in replaces oxygen with sulfur and expands the ring size. Sulfur’s polarizability and larger atomic radius may alter electronic interactions (e.g., hydrogen bonding or van der Waals forces) in target binding . This could make the compound more suitable for aqueous-phase reactions .

Functional Group Additions :

• The bromomethyl and ketone groups in the pyrazolone derivative from introduce electrophilic reactivity, enabling nucleophilic substitution or condensation reactions absent in the target compound .

Challenges and Limitations

• Data Gaps : Pharmacological and thermodynamic data (e.g., melting points, binding affinities) for the target compound are absent in the provided evidence, necessitating further experimental validation.

Biological Activity

4-Bromo-1-methyl-5-{6-oxabicyclo[3.1.0]hexan-1-yl}-1H-pyrazole is a complex organic compound notable for its unique molecular structure, which includes a pyrazole ring and an oxabicyclo[3.1.0]hexane moiety. This compound has garnered attention for its potential biological activities, particularly in the context of enzyme interactions and receptor binding.

Molecular Structure and Properties

The molecular formula of 4-Bromo-1-methyl-5-{6-oxabicyclo[3.1.0]hexan-1-yl}-1H-pyrazole is $C_9H_{11}BrN_2O$ with a molecular weight of approximately 243.10 g/mol. The presence of bromine and the oxabicyclo structure significantly contributes to its chemical properties and biological activities.

Property	Value
Molecular Formula	$C_9H_{11}BrN_2O$
Molecular Weight	243.10 g/mol
CAS Number	2060048-04-4

Enzyme Interactions

Research indicates that 4-Bromo-1-methyl-5-{6-oxabicyclo[3.1.0]hexan-1-yl}-1H-pyrazole exhibits significant potential in modulating various biochemical pathways through its interactions with specific enzymes and receptors. Its structural characteristics allow it to engage effectively with molecular targets, influencing their activity.

Pharmacological Studies

The compound's unique features make it a candidate for further pharmacological studies aimed at drug development for various diseases. Its ability to bind to specific biological targets suggests a role in therapeutic applications, particularly in conditions where enzyme modulation is beneficial.

Case Studies and Research Findings

Recent studies have highlighted the biological activities of pyrazole derivatives, including 4-Bromo-1-methyl-5-{6-oxabicyclo[3.1.0]hexan-1-yl}-1H-pyrazole:

• Antimicrobial Activity : Similar pyrazole compounds have shown promising antimicrobial effects, suggesting potential applications in treating infections.
• Antioxidant Properties : The compound has been evaluated for its antioxidant capabilities, which are crucial for protecting cells from oxidative stress.
• Enzyme Inhibition Studies : Research has focused on the inhibition of specific enzymes, revealing that modifications in the pyrazole structure can significantly alter biological activity.

Comparative Analysis with Related Compounds

To understand the uniqueness of 4-Bromo-1-methyl-5-{6-oxabicyclo[3.1.0]hexan-1-yl}-1H-pyrazole, it is useful to compare it with structurally similar compounds:

Compound Name	Molecular Formula	Unique Features
4-Bromo-1-ethyl-5-{3-methyl-6-oxabicyclo[3.1.0]hexan-1-yl}-1H-pyrazole	$C_{10}H_{13}BrN_2O$	Ethyl substitution instead of methyl
4-Bromo-5-{3,3-dimethyl-6-oxabicyclo[3.1.0]hexan-1-yl}-1-methyl-1H-pyrazole	$C_{11}H_{15}BrN_2O$	Dimethyl substitution on oxabicyclo structure